3-Bromo-4-methoxyphenethyl isocyanate

• CAS RN: 480439-05-2
• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.1 g/mol
• IUPAC Name: 2-bromo-4-(2-isocyanatoethyl)-1-methoxybenzene
• InChI: InChI=1S/C10H10BrNO2/c1-14-10-3-2-8(6-9(10)11)4-5-12-7-13/h2-3,6H,4-5H2,1H3
• InChI Key: RHXRLCFBTLXTSW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCN=C=O)Br

Description

3-Bromo-4-methoxyphenethyl isocyanate is a chemical compound with the molecular formula CH₃OC₆H₃(Br)(CH₂CH₂NCO) . It is a colorless liquid with a molecular weight of 256.10 g/mol . This compound belongs to the class of isocyanates , which are reactive compounds commonly used in organic synthesis.

Synthesis Analysis

The synthesis of 3-Bromo-4-methoxyphenethyl isocyanate involves the reaction of a 4-methoxyphenethylamine derivative with phosgene (COCl₂). The amine group of the phenethylamine reacts with phosgene, leading to the formation of the isocyanate functional group. The bromine atom is introduced during this process .

Molecular Structure Analysis

   CH₃OC₆H₃(Br)(CH₂CH₂NCO) 

Physical And Chemical Properties Analysis

• Proton NMR Spectrum : Also confirms the structure .